Cas no 2001785-06-2 (5-amino-1-(2,2-difluoro-1-methylcyclopropyl)methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-(2,2-difluoro-1-methylcyclopropyl)methyl-1,2-dihydropyridin-2-one
• CAS No: 2001785-06-2
• MF: C₁₀H₁₂F₂N₂O
• MW: 214.211889266968
• CID: 6395653
• PubChem ID: 165957383
• Update Time: 2025-10-29

5-amino-1-(2,2-difluoro-1-methylcyclopropyl)methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(2,2-difluoro-1-methylcyclopropyl)methyl-1,2-dihydropyridin-2-one
• 2001785-06-2
• 5-amino-1-[(2,2-difluoro-1-methylcyclopropyl)methyl]-1,2-dihydropyridin-2-one
• EN300-1112007

• Inchi： 1S/C10H12F2N2O/c1-9(5-10(9,11)12)6-14-4-7(13)2-3-8(14)15/h2-4H,5-6,13H2,1H3
• InChI Key： WYWKORATQBUBFW-UHFFFAOYSA-N
• SMILES： FC1(CC1(C)CN1C(C=CC(=C1)N)=O)F

Computed Properties

• Exact Mass: 214.09176933g/mol
• Monoisotopic Mass: 214.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-1-(2,2-difluoro-1-methylcyclopropyl)methyl-1,2-dihydropyridin-2-one

5-Amino-1-(2,2-Difluoro-1-Methylcyclopropyl)methyl-1,2-Dihydropyridin-2-One: A Comprehensive Overview

5-Amino-1-(2,2-difluoro-1-methylcyclopropyl)methyl-1,2-dihydropyridin-2-one, also known by its CAS number 2001785-06-2, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of dihydropyridines, which are well-known for their role in various pharmacological and chemical applications. The molecule features a dihydropyridine ring system with substituents that include an amino group at position 5 and a methyl group attached to a difluoromethylcyclopropyl moiety at position 1. These structural features contribute to its distinctive properties and reactivity.

The synthesis of 5-amino-1-(2,2-difluoro-1-methylcyclopropyl)methyl-1,2-dihydropyridin-2-one involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthetic pathways to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production process. These advancements not only enhance the efficiency of synthesis but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

The compound's structure plays a crucial role in its biological activity. The dihydropyridine ring is a key structural element in many calcium channel blockers, which are widely used in the treatment of cardiovascular diseases. While 5-amino-1-(2,2-difluoro-1-methylcyclopropyl)methyl-1,2-dihydropyridin-2-one may not directly function as a calcium channel blocker, its structural analogs have shown promise in this area. Recent research has highlighted the potential of this compound as a precursor for developing novel pharmaceutical agents with improved efficacy and reduced side effects.

In addition to its pharmacological applications, this compound exhibits interesting chemical reactivity due to its electron-rich dihydropyridine ring and electron-withdrawing substituents. Studies have demonstrated its ability to participate in various nucleophilic and electrophilic reactions, making it a valuable building block in organic synthesis. For example, it has been used as an intermediate in the synthesis of heterocyclic compounds with potential applications in materials science and drug discovery.

The stability and solubility properties of 5-amino-1-(2,2-difluoro-1-methylcyclopropyl)methyl-1,2-dihydropyridin-2-one are critical factors influencing its practical applications. Recent investigations have focused on understanding its thermodynamic stability under different conditions. Researchers have found that the compound exhibits good thermal stability up to 150°C, making it suitable for high-temperature reactions. Its solubility in common organic solvents has also been characterized, which is essential for optimizing reaction conditions and purification processes.

The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, there is a need to evaluate the ecological footprint of chemical compounds like 5-amino-1-(2,2-difluoro-1-methylcyclopropyl)methyl-1,2-dihydropyridin-